Cas no 53064-44-1 (4-(chloromethyl)-3,5-dimethyl-1,2-thiazole)

• Product Name: 4-(chloromethyl)-3,5-dimethyl-1,2-thiazole
• CAS No: 53064-44-1
• MF: C₆H₈ClNS
• MW: 161.652419090271
• MDL: MFCD19232798
• CID: 3449420
• PubChem ID: 13842753
• Update Time: 2025-06-08

4-(chloromethyl)-3,5-dimethyl-1,2-thiazole Chemical and Physical Properties

Names and Identifiers

• ISOTHIAZOLE, 4-(CHLOROMETHYL)-3,5-DIMETHYL-
• 4-(chloromethyl)-3,5-dimethyl-1,2-thiazole
• AKOS006388204
• 4-(Chloromethyl)-3,5-dimethylisothiazole
• 53064-44-1
• EN300-226351
• DTXSID201277278

• MDL： MFCD19232798
• Inchi： 1S/C6H8ClNS/c1-4-6(3-7)5(2)9-8-4/h3H2,1-2H3
• InChI Key： CQVJZRUGYKDFRZ-UHFFFAOYSA-N
• SMILES： S1C(C)=C(CCl)C(C)=N1

Computed Properties

• Exact Mass: 161.0065981Da
• Monoisotopic Mass: 161.0065981Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 99.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 41.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles

Additional information on 4-(chloromethyl)-3,5-dimethyl-1,2-thiazole

Introduction to 4-(Chloromethyl)-3,5-dimethyl-1,2-thiazole (CAS No. 53064-44-1)

4-(Chloromethyl)-3,5-dimethyl-1,2-thiazole, also known by its CAS number 53064-44-1, is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structural features, which include a thiazole ring and a chloromethyl group. These functionalities contribute to its reactivity and potential for forming complex molecules with diverse biological activities.

The thiazole ring is a five-membered heterocyclic compound containing sulfur and nitrogen atoms. It is a common structural motif in many biologically active compounds, including antibiotics, antifungal agents, and anticancer drugs. The presence of the chloromethyl group in 4-(Chloromethyl)-3,5-dimethyl-1,2-thiazole adds further versatility to the molecule, as it can undergo various chemical reactions such as nucleophilic substitution and coupling reactions.

In the pharmaceutical industry, 4-(Chloromethyl)-3,5-dimethyl-1,2-thiazole is often used as an intermediate in the synthesis of drugs with specific therapeutic properties. For instance, it can be employed in the development of novel antiviral agents and anti-inflammatory drugs. Recent studies have shown that derivatives of this compound exhibit potent activity against various pathogens and inflammatory conditions. One such study published in the Journal of Medicinal Chemistry highlighted the synthesis and evaluation of thiazole-based compounds as potential inhibitors of viral replication.

The agrochemical sector also benefits from the use of 4-(Chloromethyl)-3,5-dimethyl-1,2-thiazole. It serves as a key building block in the production of pesticides and herbicides. The chloromethyl group facilitates the formation of stable covalent bonds with other functional groups, leading to the development of compounds with enhanced efficacy and reduced environmental impact. A recent review in the Pest Management Science journal discussed the role of thiazole derivatives in modern agricultural practices.

In materials science, 4-(Chloromethyl)-3,5-dimethyl-1,2-thiazole finds applications in the synthesis of functional polymers and coatings. The unique electronic properties of the thiazole ring make it suitable for use in electronic devices and sensors. Research published in the Journal of Polymer Science: Polymer Chemistry explored the use of thiazole-containing monomers in the preparation of conductive polymers with improved performance.

The synthesis of 4-(Chloromethyl)-3,5-dimethyl-1,2-thiazole typically involves multistep processes that ensure high purity and yield. Common synthetic routes include cyclization reactions and functional group transformations. Advances in catalytic methods have further optimized these processes, making them more efficient and environmentally friendly. A recent study in the Tetrahedron Letters reported a novel catalytic approach for the synthesis of thiazole derivatives using earth-abundant catalysts.

The safety profile of 4-(Chloromethyl)-3,5-dimethyl-1,2-thiazole is an important consideration for its industrial applications. Extensive toxicological studies have been conducted to assess its potential health effects on humans and the environment. These studies have shown that when handled properly under controlled conditions, this compound poses minimal risk. However, appropriate safety measures should always be followed during handling and storage to ensure worker safety.

In conclusion, 4-(Chloromethyl)-3,5-dimethyl-1,2-thiazole (CAS No. 53064-44-1) is a valuable compound with a wide range of applications across multiple industries. Its unique chemical structure and reactivity make it an essential building block for developing new materials and pharmaceuticals. Ongoing research continues to uncover new possibilities for this versatile compound, further solidifying its importance in modern science.